Cas no 149193-16-8 (Phosphonic acid, [(4-acetylphenyl)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(4-acetylphenyl)methyl]-, diethyl ester
• CAS No: 149193-16-8
• MF: C₁₃H₁₉O₄P
• MW: 270.261325120926
• CID: 1321088
• PubChem ID: 10468334
• Update Time: 2025-04-20

Phosphonic acid, [(4-acetylphenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(4-acetylphenyl)methyl]-, diethyl ester
• 1-[4-(diethoxyphosphorylmethyl)phenyl]ethanone
• CYNUDAYTCFRGQT-UHFFFAOYSA-N
• SCHEMBL1987238
• DTXSID70440454
• (4-acetylbenzyl)-phosphonic acid diethyl ester
• 149193-16-8

• Inchi： 1S/C13H19O4P/c1-4-16-18(15,17-5-2)10-12-6-8-13(9-7-12)11(3)14/h6-9H,4-5,10H2,1-3H3
• InChI Key： CYNUDAYTCFRGQT-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(C(C)=O)=CC=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 270.10217
• Monoisotopic Mass: 270.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6